Cas no 2177365-68-1 (2-(4-ethoxyphenyl)-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one)

• Product Name: 2-(4-ethoxyphenyl)-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one
• CAS No: 2177365-68-1
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 5337798
• Update Time: 2025-06-30

2-(4-ethoxyphenyl)-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-1-(3-(thiophen-3-yl)pyrrolidin-1-yl)ethan-1-one
• 2-(4-ethoxyphenyl)-1-(3-thiophen-3-ylpyrrolidin-1-yl)ethanone
• 2-(4-ethoxyphenyl)-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one

• Inchi： 1S/C18H21NO2S/c1-2-21-17-5-3-14(4-6-17)11-18(20)19-9-7-15(12-19)16-8-10-22-13-16/h3-6,8,10,13,15H,2,7,9,11-12H2,1H3
• InChI Key： MYIYCAGQDRIMRH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CN(C(CC2C=CC(=CC=2)OCC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 368
• XLogP3: 3.2
• Topological Polar Surface Area: 57.8

Additional information on 2-(4-ethoxyphenyl)-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one

Professional Introduction to Compound with CAS No. 2177365-68-1 and Product Name: 2-(4-ethoxyphenyl)-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one

The compound identified by the CAS number 2177365-68-1 and the product name 2-(4-ethoxyphenyl)-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic moieties, including a thiophene ring and a pyrrolidine moiety, suggests a high degree of molecular complexity that may contribute to unique pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The thiophen-3-yl substituent in this compound is particularly noteworthy, as thiophene derivatives have been extensively studied for their biological activity. For instance, compounds containing thiophene rings have demonstrated promising results in the treatment of various diseases, including neurological disorders and infectious diseases. The integration of this moiety with a pyrrolidin-1-yl group in the molecular structure of 2-(4-ethoxyphenyl)-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one may enhance its binding affinity to biological targets, thereby improving its efficacy as a potential drug candidate.

The 4-ethoxyphenyl group further contributes to the compound's structural diversity and may play a crucial role in modulating its pharmacokinetic properties. Ethoxyphenyl derivatives are known for their ability to interact with specific enzymes and receptors, which can be leveraged to develop drugs with improved selectivity and reduced side effects. In the context of this compound, the ethoxy group may influence its solubility, metabolic stability, and distribution within the body, all of which are critical factors in drug development.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structural features of 2-(4-ethoxyphenyl)-1-[3-(thiophen-3-yl)pyrrolidin-1-yl]ethan-1-one, particularly the arrangement of its heterocyclic rings and functional groups, can be analyzed using various computational tools to identify potential binding sites on biological targets. This approach has been instrumental in accelerating the discovery of novel therapeutic agents and optimizing their pharmacological profiles.

In addition to its structural complexity, this compound exhibits interesting chemical properties that make it a valuable scaffold for further derivatization. The presence of multiple reactive sites allows for modifications that can fine-tune its biological activity. For example, researchers may explore the synthesis of analogs by introducing different substituents or altering the connectivity between the core structural elements. Such modifications can lead to compounds with enhanced potency, selectivity, or improved pharmacokinetic properties.

The field of medicinal chemistry is continuously evolving, driven by the need for more effective and safer drugs. The development of new molecular entities like 2-(4-ethoxyphenyl)-1-[3-(thiophen-3-yl)pyrrolidin-1-y]ethanone represents a significant step forward in this endeavor. By leveraging cutting-edge synthetic methodologies and computational techniques, scientists are able to design and optimize molecules with tailored biological activities. This compound exemplifies the innovative approaches being employed in modern drug discovery.

Future research directions may focus on evaluating the pharmacological profile of this compound through in vitro and in vivo studies. Understanding its interactions with biological targets, such as enzymes and receptors, will provide insights into its potential therapeutic applications. Additionally, investigations into its metabolic stability and toxicity profile will be essential for assessing its suitability for clinical development.

The synthesis of complex molecules like 2-(4-e*thoxypheny*l)-1-[3-(thiophen*-*3-y*)pyrrolidin*-*1-y*)ethanone requires meticulous planning and expertise in organic synthesis. Advanced synthetic strategies may be employed to construct the desired framework efficiently while maintaining high yields and purity. Techniques such as cross-coupling reactions, cyclization processes, and functional group transformations are likely to be utilized in its preparation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research purposes, such as developing probes for biochemical assays or libraries for high-throughput screening. By exploring its properties and interactions, scientists can gain new insights into various biological processes, which may lead to breakthroughs in multiple therapeutic areas.

In conclusion, 2-(4-et*hoxypheny*l)-1-[3-(thiophen-*3-y*)pyrrolidin-*1-y*)ethanone, identified by CAS number 2177365*-*68*-*1, represents a promising candidate in the realm of chemical biology and drug discovery. Its intricate structure, featuring multiple heterocyclic moieties and functional groups, positions it as a versatile scaffold for further exploration. As research continues to uncover new applications for complex molecules like this one, it is likely to play an important role in advancing our understanding of disease mechanisms and developing innovative therapeutic solutions.